Cas no 825622-01-3 (1H-Pyrazole, 4-nitro-3-[4-phenyl-5-(2-propenyl)-1H-imidazol-2-yl]-)

1H-Pyrazole, 4-nitro-3-[4-phenyl-5-(2-propenyl)-1H-imidazol-2-yl]- structure
825622-01-3 structure
Product name:1H-Pyrazole, 4-nitro-3-[4-phenyl-5-(2-propenyl)-1H-imidazol-2-yl]-
CAS No:825622-01-3
MF:C15H13N5O2
MW:295.29602
CID:688646
PubChem ID:136035179

1H-Pyrazole, 4-nitro-3-[4-phenyl-5-(2-propenyl)-1H-imidazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 4-nitro-3-[4-phenyl-5-(2-propenyl)-1H-imidazol-2-yl]-
    • 2-(4-nitro-1,2-dihydropyrazol-3-ylidene)-4-phenyl-5-prop-2-enylimidazole
    • 3-(4-Allyl-5-phenyl-1H-imidazol-2-yl)-4-nitro-1H-pyrazole
    • SCHEMBL5578161
    • 4-Nitro-3-[4-phenyl-5-(prop-2-en-1-yl)-2H-imidazol-2-ylidene]-2,3-dihydro-1H-pyrazole
    • 825622-01-3
    • DTXSID60740657
    • XHUCQKWMORAHLV-UHFFFAOYSA-N
    • Inchi: InChI=1S/C15H13N5O2/c1-2-6-11-13(10-7-4-3-5-8-10)18-15(17-11)14-12(20(21)22)9-16-19-14/h2-5,7-9H,1,6H2,(H,16,19)(H,17,18)
    • InChI Key: XHUCQKWMORAHLV-UHFFFAOYSA-N
    • SMILES: C=CCC1=C(N=C(N1)C2=C(C=NN2)[N+](=O)[O-])C3=CC=CC=C3

Computed Properties

  • Exact Mass: 295.10692467g/mol
  • Monoisotopic Mass: 295.10692467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 103Ų

1H-Pyrazole, 4-nitro-3-[4-phenyl-5-(2-propenyl)-1H-imidazol-2-yl]- Related Literature

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